3-Methylnonane-2,4-dione (Mixture of isomers) 3-Methylnonane-2,4-dione (Mixture of isomers) 3-Methyl-2, 4-nonanedione, also known as 3-octylpentane-2, 4-dione, belongs to the class of organic compounds known as beta-diketones. These are organic compounds containing two keto groups separated by a single carbon atom. 3-Methyl-2, 4-nonanedione is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 3-Methyl-2, 4-nonanedione is a burnt, caramel, and fruity tasting compound that can be found in fats and oils and tea. This makes 3-methyl-2, 4-nonanedione a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 113486-29-6
VCID: VC0147431
InChI: InChI=1S/C10H18O2/c1-4-5-6-7-10(12)8(2)9(3)11/h8H,4-7H2,1-3H3
SMILES: CCCCCC(=O)C(C)C(=O)C
Molecular Formula: C10H18O2
Molecular Weight: 170.25 g/mol

3-Methylnonane-2,4-dione (Mixture of isomers)

CAS No.: 113486-29-6

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VCID: VC0147431

Molecular Formula: C10H18O2

Molecular Weight: 170.25 g/mol

3-Methylnonane-2,4-dione (Mixture of isomers) - 113486-29-6

CAS No. 113486-29-6
Product Name 3-Methylnonane-2,4-dione (Mixture of isomers)
Molecular Formula C10H18O2
Molecular Weight 170.25 g/mol
IUPAC Name 3-methylnonane-2,4-dione
Standard InChI InChI=1S/C10H18O2/c1-4-5-6-7-10(12)8(2)9(3)11/h8H,4-7H2,1-3H3
Standard InChIKey BGVBGAIWXAXBLP-UHFFFAOYSA-N
SMILES CCCCCC(=O)C(C)C(=O)C
Canonical SMILES CCCCCC(=O)C(C)C(=O)C
Density 0.923-0.927
Physical Description Colourless to yellowish liquid; Fruity aroma with vanilla top notes
Description 3-Methyl-2, 4-nonanedione, also known as 3-octylpentane-2, 4-dione, belongs to the class of organic compounds known as beta-diketones. These are organic compounds containing two keto groups separated by a single carbon atom. 3-Methyl-2, 4-nonanedione is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 3-Methyl-2, 4-nonanedione is a burnt, caramel, and fruity tasting compound that can be found in fats and oils and tea. This makes 3-methyl-2, 4-nonanedione a potential biomarker for the consumption of these food products.
Solubility Soluble in hexane, diethylether; insoluble in water
Soluble (in ethanol)
Synonyms 3-Methyl-2,4-nonanedione; 3-Methylnonan-2,4-dione
PubChem Compound 529481
Last Modified Nov 11 2021
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